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Compound of Interest

Compound Name: USP30 inhibitor 11

Cat. No.: B2526575 Get Quote

Essential Safety and Handling Guide for USP30
Inhibitor 11
This guide provides crucial safety and logistical information for the handling and disposal of

USP30 inhibitor 11, a selective and potent ubiquitin-specific peptidase 30 inhibitor.[1][2]

Adherence to these procedures is vital to ensure the safety of laboratory personnel and the

integrity of research outcomes.

Hazard Identification and Safety Precautions
USP30 inhibitor 11 is classified as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[3] Therefore, appropriate personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE):

A comprehensive assessment of the specific laboratory hazards should be conducted to

determine the full scope of required PPE.[4] However, the minimum recommended PPE for

handling USP30 inhibitor 11 includes:

Body Protection: A standard laboratory coat should be worn and kept buttoned to protect

clothing and skin from potential spills.[5][6] For tasks with a higher risk of splashing, an apron

may be necessary.[6]
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Hand Protection: Disposable nitrile gloves are the minimum requirement for handling this

compound.[4][6] If direct contact with the chemical occurs, gloves should be removed

immediately, and hands should be washed thoroughly before putting on a new pair.[4] For

added protection, consider wearing a second pair of gloves (double-gloving).[4]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]

When there is a risk of splashing, chemical splash goggles and a face shield should be worn

in addition to safety glasses.[4][7][8]

Footwear: Closed-toe shoes must be worn to protect the feet from spills and falling objects.

[5][7]

Chemical and Physical Properties
A summary of the key quantitative data for USP30 inhibitor 11 is provided in the table below.

Property Value Source

Molecular Formula C₁₇H₁₆N₆O₂S PubChem[9]

Molecular Weight 368.41 g/mol DC Chemicals[3]

IC₅₀ 0.01 µM
TargetMol,

MedchemExpress[1][2]

Appearance Powder DC Chemicals

Storage (Powder) -20°C DC Chemicals[3]

Storage (in Solvent) -80°C DC Chemicals[3]

Operational Plan: Handling and Experimental Protocol
Precautions for Safe Handling:

Avoid inhalation of dust and aerosols by working in a well-ventilated area, preferably within a

chemical fume hood.[3]

Prevent contact with skin and eyes through the consistent use of appropriate PPE.[3]
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Do not eat, drink, or smoke in the laboratory or when handling the product.[3]

Wash hands thoroughly after handling.[3]

Experimental Protocol: Preparation of Stock and Working Solutions for Cell-Based Assays

This protocol provides a general methodology for preparing and using USP30 inhibitor 11 in a

typical cell culture experiment.

Preparation of a Concentrated Stock Solution:

Inhibitors are typically dissolved in dimethyl sulfoxide (DMSO) to create a concentrated

stock solution (e.g., 10 mM).[1]

To prepare a 10 mM stock solution, dissolve 3.684 mg of USP30 inhibitor 11 powder in 1

mL of DMSO.

Ensure the powder is fully dissolved. Gentle vortexing or sonication may be used if

necessary.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1]

Storage of Stock Solution:

Store the DMSO stock solution at -80°C for long-term storage (up to 6 months).[2] For

short-term use (up to 1 month), it can be stored at -20°C.[2]

Preparation of a Working Solution:

For cell-based experiments, the final concentration of DMSO should generally not exceed

0.1%.[1] A negative control with the same final concentration of DMSO should be included

in the experiment to assess any solvent effects.[1]

To achieve a final concentration of 1 µM in a cell culture experiment, a serial dilution

approach is recommended. For example, dilute the 10 mM DMSO stock solution to 1 mM

with DMSO. Then, add 2 µL of the 1 mM solution to 2 mL of cell culture medium.[1]
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To avoid precipitation, it is recommended to pre-warm both the stock solution and the

culture medium to 37°C before dilution.[1] If precipitation occurs, ultrasonic heating may

be used to redissolve the compound.[1]

Disposal Plan
Dispose of the contents and container to an approved waste disposal plant.[3]

Avoid release to the environment.[3] Collect any spillage.[3]

Contaminated materials, such as gloves, pipette tips, and empty vials, should be disposed of

in a designated biohazard or chemical waste container according to your institution's

guidelines.[5]

Emergency Procedures
If Swallowed: Call a poison center or doctor if you feel unwell.[3] Rinse mouth.[3]

Eye Contact: Immediately flush eyes with large amounts of water, removing any contact

lenses.[3] Seek prompt medical attention.[3]

Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing.[3]

Inhalation: Move to fresh air immediately.[3]

Visual Workflow for Handling USP30 Inhibitor 11
The following diagram illustrates the logical workflow for the safe handling of USP30 inhibitor
11, from preparation to disposal.
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Caption: Workflow for the safe handling of USP30 inhibitor 11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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